Cas no 2418705-57-2 ((3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride)

• Product Name: (3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride
• CAS No: 2418705-57-2
• MF: C₈H₇FIN₃O₂S
• MW: 355.127955675125
• CID: 5679384
• PubChem ID: 165772411
• Update Time: 2025-10-31

(3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26628214
• 2418705-57-2
• (3-azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride
• (3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride

• Inchi： 1S/C8H7FIN3O2S/c1-5-7(10)2-6(4-16(9,14)15)3-8(5)12-13-11/h2-3H,4H2,1H3
• InChI Key： ZDPKNSWZWIAWTH-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C)N=[N+]=[N-])CS(=O)(=O)F

Computed Properties

• Exact Mass: 354.92877g/mol
• Monoisotopic Mass: 354.92877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.9Ų

Additional information on (3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride

Introduction to (3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride (CAS No. 2418705-57-2)

(3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride) is a specialized organic compound with the CAS number 2418705-57-2. This compound has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of both azido and iodo functional groups, along with a methanesulfonyl fluoride moiety, makes it a versatile intermediate for various chemical transformations.

The compound's structure consists of a benzene ring substituted with a methyl group at the 4-position, an azido group at the 3-position, and an iodo group at the 5-position. The methanesulfonyl fluoride group is attached to the benzene ring at the 1-position. This particular arrangement of functional groups allows for diverse reactivity, making it a valuable building block in organic synthesis.

In recent years, there has been growing interest in exploring the applications of (3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride in pharmaceutical research. Its unique chemical properties make it suitable for use in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely employed in the synthesis of complex organic molecules. These reactions are particularly important in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in constructing biologically active molecules. The azido group can be readily converted into other functional groups, such as amines or alcohols, through various decomposition pathways. This flexibility allows researchers to easily modify the structure of the compound to suit specific synthetic needs.

The iodo group present in (3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride also contributes to its versatility. Iodine can be displaced by a range of nucleophiles, enabling further functionalization of the molecule. This property is particularly useful in constructing heterocyclic compounds, which are prevalent in many pharmaceuticals.

Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are crucial for treating various diseases, including cancer. The ability to introduce specific functional groups at strategic positions on the benzene ring allows for fine-tuning of the inhibitory activity against target kinases. This has led to several promising candidates entering preclinical development pipelines.

Another area where (3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride has shown promise is in the development of antimicrobial agents. The structural features of this compound make it an excellent candidate for designing molecules that can disrupt bacterial cell walls or interfere with essential metabolic pathways. Such applications are particularly relevant given the increasing threat of antibiotic-resistant bacteria.

The methanesulfonyl fluoride group is another key feature that enhances the utility of this compound. It can be hydrolyzed to form methanesulfonic acid or converted into other sulfonyl derivatives, providing additional synthetic options. These transformations are often employed in medicinal chemistry to improve solubility, bioavailability, and metabolic stability of drug candidates.

In conclusion, (3-Azido-5-iodo-4-methylphenyl)methanesulfonyl fluoride (CAS No. 2418705-57-2) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in advancing chemical and pharmaceutical innovation is likely to grow.